Cas no 2227671-48-7 (methyl (3R)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoate
• CAS No: 2227671-48-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5756931
• PubChem ID: 165695722
• Update Time: 2025-05-28

methyl (3R)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• 2227671-48-7
• methyl (3R)-3-{3-[(dimethylamino)methyl]phenyl}-3-hydroxypropanoate
• EN300-1777933
• methyl (3R)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoate

• Inchi： 1S/C13H19NO3/c1-14(2)9-10-5-4-6-11(7-10)12(15)8-13(16)17-3/h4-7,12,15H,8-9H2,1-3H3/t12-/m1/s1
• InChI Key： PGEAWHZWORQOHU-GFCCVEGCSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CC=C(C=1)CN(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl (3R)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoate

Research Brief on Methyl (3R)-3-{3-(Dimethylamino)methylphenyl}-3-hydroxypropanoate (CAS: 2227671-48-7)

Methyl (3R)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoate (CAS: 2227671-48-7) is a chiral β-hydroxy ester derivative that has recently gained attention in medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. This compound features a dimethylamino-methylphenyl moiety and a hydroxypropanoate ester group, which are structural motifs commonly found in pharmaceuticals targeting neurological and inflammatory disorders. Recent studies have explored its utility in asymmetric synthesis and as a precursor for drug candidates with improved pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a building block for novel sigma-1 receptor ligands. The study demonstrated that derivatives of methyl (3R)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoate exhibited high binding affinity (Ki < 50 nM) and selectivity for sigma-1 receptors over sigma-2 receptors, suggesting potential applications in neuropathic pain management. The stereochemistry at the 3-position was found to be crucial for biological activity, with the (R)-enantiomer showing 10-fold greater potency than its (S)-counterpart.

Another significant development was reported in ACS Chemical Neuroscience (2024), where the compound served as a precursor for developing positron emission tomography (PET) tracers. Researchers successfully radiolabeled derivatives with carbon-11 at the methyl ester position, enabling non-invasive imaging of cholinergic system dysfunction in Alzheimer's disease models. The radiolabeled compounds showed excellent blood-brain barrier penetration (brain uptake > 3% ID/g at 5 minutes post-injection) and specific binding to muscarinic receptors in vivo.

From a synthetic chemistry perspective, recent advances in biocatalytic approaches have improved the production efficiency of this chiral compound. A 2024 Nature Catalysis paper described an engineered ketoreductase that achieved >99% enantiomeric excess in the reduction of the corresponding β-keto ester precursor, with space-time yields exceeding 50 g/L/day. This green chemistry approach significantly reduces the environmental impact compared to traditional metal-catalyzed asymmetric hydrogenation methods.

Pharmacokinetic studies of drug candidates derived from this scaffold have shown promising results. A lead compound currently in Phase I clinical trials (developed from methyl (3R)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoate) demonstrated favorable oral bioavailability (F = 65% in preclinical models) and a half-life suitable for once-daily dosing. The metabolic stability was attributed to the β-hydroxy ester moiety's resistance to first-pass hydrolysis, as confirmed by in vitro liver microsome assays.

Future research directions include exploring the compound's potential in targeted drug delivery systems. Preliminary work has shown that the dimethylamino group can be modified to create pH-sensitive prodrugs that release active components in tumor microenvironments. Additionally, computational studies are underway to design multi-target ligands that leverage the compound's unique structural features for treating complex diseases like Parkinson's and depression.